Cas no 14135-32-1 (Pregna-1,4,9(11)-triene-3,20-dione,17-hydroxy-16-methyl-, (16b)-)

• Product name: Pregna-1,4,9(11)-triene-3,20-dione,17-hydroxy-16-methyl-, (16b)-
• CAS No: 14135-32-1
• MF: C₂₂H₂₈O₃
• MW: 340.45592
• CID: 120179
• PubChem ID: 11617057

Pregna-1,4,9(11)-triene-3,20-dione,17-hydroxy-16-methyl-, (16b)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4,9(11)-triene-3,20-dione,17-hydroxy-16-methyl-, (16b)-
• 17-Hydroxy-16-methylpregna-1,4,9(11)-triene-3,20-dione
• 16β-methyl-17α-hydroxy-pregna-1,4,9(11)-triene-3,20-dione
• 17&alpha
• 16-Methylpregna-1,4,9(11)-trien-17-ol-3,20-dione
• 14135-32-1
• SCHEMBL10497021
• (8S,10S,13S,14S,16S,17R)-17-acetyl-17-hydroxy-10,13,16-trimethyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-one
• 17alpha-hydroxy-16beta-methyl-pregna-1,4,9(11)-triene-3,20-dione

• Inchi： 1S/C22H28O3/c1-13-11-19-17-6-5-15-12-16(24)7-9-20(15,3)18(17)8-10-21(19,4)22(13,25)14(2)23/h7-9,12-13,17,19,25H,5-6,10-11H2,1-4H3/t13?,17-,19+,20+,21+,22+/m1/s1
• InChI Key： CLDXDQCMDMJVJB-UHFFFAOYSA-N
• SMILES： O=C1C=CC2(C3=CCC4(C(C(CC4C3CCC2=C1)C)(O)C(=O)C)C)C

Computed Properties

• Exact Mass: 340.20384475g/mol
• Monoisotopic Mass: 340.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.78050